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Compound of Interest

Compound Name: BCR-ABL-IN-2

Cat. No.: B15580432

For Immediate Use by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of the BCR-ABL tyrosine kinase inhibitor, BCR-ABL-IN-2. Adherence to these procedures is
critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the
environment. This guidance is intended for researchers, scientists, and drug development
professionals actively engaged in laboratory work.

While a specific Safety Data Sheet (SDS) for BCR-ABL-IN-2 is not publicly available, the
procedures outlined below are based on established best practices for the disposal of potent,
biologically active small molecules in a laboratory setting, in accordance with guidelines from
the Environmental Protection Agency (EPA) and the Occupational Safety and Health
Administration (OSHA).

l. Immediate Safety Protocols & Hazard Assessment

Given that BCR-ABL-IN-2 is a potent tyrosine kinase inhibitor, it should be handled as a
hazardous compound.[1][2][3] All personnel handling BCR-ABL-IN-2 in any form (solid, in
solution, or as waste) must wear appropriate Personal Protective Equipment (PPE):

o Standard Laboratory Attire: Closed-toe shoes, long pants, and a lab coat.

o Eye Protection: Chemical safety goggles.
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» Hand Protection: Two pairs of nitrile gloves.

All handling of the compound, including the preparation of solutions and the segregation of
waste, should be conducted within a certified chemical fume hood to minimize inhalation
exposure.

Il. Quantitative Data Summary for Chemical Waste
Management

The following table summarizes key quantitative and operational parameters for the
management of chemical waste in a laboratory setting, based on federal regulations. These are
general guidelines and may be supplemented by state, local, or institutional requirements.
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Parameter Guideline Regulatory Body Citation
Satellite Accumulation
Area (SAA) Liquid < 55 gallons EPA [4]15]
Waste Limit
SAA Acutely Toxic (P- <1 quart (liquid) or <
_ y_ _ ( q _ (liquid) EPA )
list) Waste Limit 1 kg (solid)
Up to 12 months
Maximum Storage (provided
o o EPA [4][6]
Time in SAA accumulation limits
are not met)
Container Removal Within 3 calendar
. EPA [6]
from SAA After Filling days
pH Range for
Potential Drain ACS (General
. 55-105 _ [7]
Disposal (Aqueous, Guidance)
Non-Hazardous)
OSHA Training o
) 24 hours initial + 1
Requirement _ _
] ] day supervised field OSHA [8]
(Occasional Site )
o experience
Visits)
OSHA Training 40 hours initial + 3
Requirement (Regular  days supervised field OSHA [8]
Site Visits) experience
Annual Refresher
8 hours OSHA [8]

Training

lll. Step-by-Step Disposal Procedures for BCR-ABL-

IN-2

This protocol outlines the segregation and packaging of BCR-ABL-IN-2 waste for collection by

a certified hazardous waste disposal service. Under no circumstances should BCR-ABL-IN-2

or its solutions be disposed of down the drain or in regular trash.[7][9]
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Step 1: Waste Segregation at the Point of Generation

Proper segregation is crucial to prevent unintended chemical reactions.[6] All waste streams
must be kept separate.

e Solid Waste:

o Collect all disposable materials that have come into direct contact with BCR-ABL-IN-2.
This includes:

Contaminated gloves

Weighing papers and boats

Pipette tips

Wipes used for cleaning spills

o Place these items into a designated, robust, leak-proof hazardous waste container lined
with a heavy-duty plastic bag.[10][11]

o This container must be clearly labeled for "Solid Hazardous Chemical Waste".

e Liquid Waste:

[e]

Collect all solutions containing BCR-ABL-IN-2, including stock solutions, experimental
media, and solvent rinses.

[e]

Use a dedicated, shatter-resistant (plastic is preferred), and chemically compatible waste
container.[4]

[e]

Ensure the container has a secure, leak-proof screw cap.[12]

o

This container must be clearly labeled for "Liquid Hazardous Chemical Waste".

e Sharps Waste:
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o Needles, syringes, and any other sharps contaminated with BCR-ABL-IN-2 must be
placed immediately into a designated, puncture-resistant sharps container for hazardous
chemical waste.[10][13]

Step 2: Waste Container Labeling
Accurate and complete labeling is a mandatory regulatory requirement.[5]
o All hazardous waste containers must be labeled with the words "HAZARDOUS WASTE".[5]
e The label must also include:
o The full chemical name: "BCR-ABL-IN-2"

o A clear indication of the contents (e.g., "Solid waste contaminated with BCR-ABL-IN-2" or
"Agueous/Organic solutions of BCR-ABL-IN-2").

o The date when waste was first added to the container (accumulation start date).
o The primary hazard(s) associated with the waste (e.g., "Toxic", "Biologically Active").
Step 3: Storage in a Satellite Accumulation Area (SAA)

o Store all labeled hazardous waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[4][6]

o The SAA must be a secondary containment system, such as a tray, capable of holding the
contents of the largest container.[11]

o Keep waste containers securely closed at all times, except when adding waste.[4]
e Do not mix incompatible waste streams within the SAA.[6]
Step 4: Arranging for Final Disposal

e Once a waste container is full, or if the 12-month accumulation time limit is approaching,
contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup.
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e The EHS department will work with a licensed professional waste disposal service to ensure
the waste is transported and disposed of in compliance with all federal, state, and local
regulations.[9][13][14][15]

IV. Experimental Protocols: Decontamination

For non-disposable equipment and surfaces that have come into contact with BCR-ABL-IN-2,
a thorough decontamination process is required.

Materials:

e 70% Ethanol or Isopropanol

o Detergent solution

o Paper towels or absorbent pads
Procedure:

e Initial Wipe-Down: Wearing full PPE, thoroughly wipe down the contaminated surface or
equipment with a solvent such as 70% ethanol to solubilize and remove the compound.

o Detergent Wash: Wash the surface/equipment again with a standard laboratory detergent
solution to remove any residual solvent and compound.

¢ Final Rinse: Rinse the surface/equipment with deionized water.

o Waste Collection: All wipes, pads, and other materials used for decontamination must be
collected and disposed of as solid hazardous chemical waste, as described in Section Il1.[10]

V. Mandatory Visualizations

The following diagrams illustrate the key procedural workflows for the safe handling and
disposal of BCR-ABL-IN-2.
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Caption: Workflow for the handling and disposal of BCR-ABL-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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